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Compound of Interest

Compound Name: 2-Bromobenzotrifluoride

Cat. No.: B1265661 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the core physicochemical properties of 2-
Bromobenzotrifluoride (CAS No. 392-83-6), a versatile building block in organic synthesis,

particularly in the development of pharmaceuticals and agrochemicals. This document

consolidates key data into a structured format, outlines general experimental protocols for

property determination, and presents a logical workflow for these analyses.

Core Physicochemical Data
The following tables summarize the key quantitative physicochemical properties of 2-
Bromobenzotrifluoride.

Table 1: General and Molecular Properties
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Property Value Source(s)

Molecular Formula C₇H₄BrF₃ [1][2]

Molecular Weight 225.01 g/mol [1][2]

Appearance
Clear, colorless to pale-yellow

or brown liquid
[1]

CAS Number 392-83-6 [1][3]

Table 2: Physical and Chemical Properties

Property Value Conditions Source(s)

Density 1.652 g/mL at 25 °C [3]

Boiling Point 167-168 °C (lit.)

Melting Point Not available -

Refractive Index 1.482 n20/D (lit.) [3]

Solubility

Insoluble in water;

Soluble in organic

solvents.

Room Temperature [4][5]

Flash Point 52 °C (125.6 °F) closed cup

Experimental Protocols
Detailed experimental methodologies for determining the key physicochemical properties of

liquid compounds like 2-Bromobenzotrifluoride are outlined below. These are generalized

protocols and may require optimization for this specific substance.

Determination of Density
The density of a liquid can be determined using a pycnometer or a digital density meter.

Preparation: The pycnometer is thoroughly cleaned, dried, and its mass is accurately

weighed (m₁).
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Calibration: The pycnometer is filled with a reference liquid of known density (e.g., deionized

water) at a specific temperature (e.g., 25 °C), and its mass is weighed (m₂). The volume of

the pycnometer (V) is calculated.

Measurement: The pycnometer is emptied, dried, and filled with 2-Bromobenzotrifluoride
at the same temperature. Its mass is then weighed (m₃).

Calculation: The density (ρ) of the sample is calculated using the formula: ρ = (m₃ - m₁) / V.

Determination of Boiling Point
The boiling point can be determined by distillation or using a micro-boiling point apparatus.[6]

Apparatus Setup: A small quantity of 2-Bromobenzotrifluoride is placed in a distillation

flask or a small test tube. A thermometer is positioned so that the top of the bulb is level with

the side arm of the distillation apparatus or just above the liquid surface in the micro setup.

Heating: The sample is heated gently.

Observation: The temperature at which the liquid boils and its vapor condenses on the

thermometer bulb, resulting in a stable temperature reading, is recorded as the boiling point.

[6]

Determination of Refractive Index
A refractometer (e.g., an Abbé refractometer) is used to measure the refractive index.

Calibration: The refractometer is calibrated using a standard liquid with a known refractive

index.

Sample Application: A few drops of 2-Bromobenzotrifluoride are placed on the prism of the

refractometer.

Measurement: The instrument is adjusted to bring the dividing line between the light and

dark fields into sharp focus at the crosshairs. The refractive index is read directly from the

instrument's scale. The temperature should be controlled and recorded, as the refractive

index is temperature-dependent.
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Determination of Solubility
The solubility of 2-Bromobenzotrifluoride in various solvents can be determined by the

following method.[6]

Preparation: A known volume of the solvent (e.g., water, ethanol, acetone) is placed in a vial

at a constant temperature.

Titration: 2-Bromobenzotrifluoride is added dropwise to the solvent with constant stirring

until a persistent cloudiness (for insoluble/partially soluble) or saturation is observed.

Quantification: The amount of solute added is determined to express the solubility, often in

terms of g/100 mL of solvent. For immiscible liquids, the formation of two distinct layers

indicates insolubility.[6]

Experimental Workflow Visualization
The following diagram illustrates a logical workflow for the experimental determination of the

physicochemical properties of a liquid compound like 2-Bromobenzotrifluoride.
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Workflow for Physicochemical Property Determination

Sample Preparation & Initial Observation

Core Physical Properties Solubility & Other Properties

Data Analysis & Reporting

Obtain pure sample of 2-Bromobenzotrifluoride

Observe physical state and appearance

Determine Density
(Pycnometer/Digital Density Meter)

Determine Boiling Point
(Distillation/Micro Method)

Determine Refractive Index
(Refractometer)

Determine Solubility
(Water & Organic Solvents)

Determine Flash Point
(Closed-cup method)

Tabulate Quantitative Data

Generate Technical Report

Click to download full resolution via product page

Caption: Experimental workflow for determining physicochemical properties.

Need Custom Synthesis?
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Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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